Cas no 72331-40-9 ( )

  structure
  structure
Product Name: 
CAS No:72331-40-9
MF:C5H8N2O
MW:112.129820823669
CID:977081
PubChem ID:331501
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3-Diazepin-2-one, 1,3,4,7-tetrahydro-; 1,3,4,7-tetrahydro-1,3-diazepin-2-one
    • SCHEMBL586833
    • AKOS006350960
    • 1,3,4,7-tetrahydro-1,3-diazepin-2-one
    • NSC324053
    • 72331-40-9
    • DTXSID90318005
    • 1,3,4,7-tetrahydro-2h-1,3-diazepin-2-one
    • NSC-324053
    • DS-002762
    •  
    • Inchi: 1S/C5H8N2O/c8-5-6-3-1-2-4-7-5/h1-2H,3-4H2,(H2,6,7,8)
    • InChI Key: SNKNSKHSWOOYSB-UHFFFAOYSA-N
    • SMILES: O=C1NCC=CCN1

Computed Properties

  • Exact Mass: 112.06374
  • Monoisotopic Mass: 112.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
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